Enclomiphene

Description

Enclomiphene citrate is a non-steroidal estrogen receptor antagonist that is taken orally . It is the trans isomer of clomiphene citrate, a drug approved by the FDA for ovarian stimulation . Enclomiphene citrate stimulates the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) to increase testosterone production in men . It is used to increase serum total testosterone levels while maintaining sperm counts in men who have secondary hypogonadism . The drug's efficacy is comparable to topical testosterone in increasing total T levels in hypogonadal men .

Enclomiphene citrate functions by occupying estrogen receptors in the hypothalamus, which prevents negative feedback and promotes testicular testosterone production . It is available under the brand name Androxal . Enclomiphene citrate is available in 12.5-mg and 25-mg dosages . Common side effects include increased libido and acne, and it may cause a temper if levels get too high .

Clomiphene citrate, a mixture of two stereoisomers, is similar to enclomiphene citrate . Clomiphene has been used to increase LH, FSH, and testosterone levels in males with secondary or idiopathic hypogonadism, and to raise sperm counts in men with a history of infertility or steroid use . Enclomiphene is classified as an antineoplastic agent and an estrogen receptor antagonist . The molecular formula is C26H28ClNO.C6H8O7 and its exact mass is 597.2129 .

• CAS No.: 15690-57-0
• Product Name: Enclomiphene
• Molecular Formula: C26H28ClNO
• Molecular Weight: 406.0 g/mol
• IUPAC Name: 2-[4-[(E)-2-chloro-1,2-diphenylethenyl]phenoxy]-N,N-diethylethanamine
• Standard InChI: InChI=1S/C26H28ClNO/c1-3-28(4-2)19-20-29-24-17-15-22(16-18-24)25(21-11-7-5-8-12-21)26(27)23-13-9-6-10-14-23/h5-18H,3-4,19-20H2,1-2H3/b26-25+
• Standard InChIKey: GKIRPKYJQBWNGO-OCEACIFDSA-N
• SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
• Canonical SMILES: CCN(CC)CCOC1=CC=C(C=C1)C(=C(C2=CC=CC=C2)Cl)C3=CC=CC=C3
• Appearance: Powder
• Purity: 98%
• Synonyms: Enclomiphene; Clomifene; Clomiphene; Enclomifene; Trans-Clomiphene; Transclomifenum; 2-diphenylethenyl)phenoxy)-n,n-diethyl-2-(4-(2-chloro-(e)-ethanamin;2-diphenylvinyl)phenoxy)-2-(p-(2-chloro-(e)-triethylamin;enclomiphene;ici46476;trans-2-(4-(2-chloro-1,
• PubChem Compound: 1548953
• Last Modified: Aug 15 2023